3-({5-[5-Bromo-2-(carboxymethoxy)benzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid
3-({5-[5-Bromo-2-(carboxymethoxy)benzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0941363
InChI:
InChI=1S/C20H15BrN2O6S/c1-23-18(26)16(9-12-7-13(21)5-6-15(12)29-10-17(24)25)30-20(23)22-14-4-2-3-11(8-14)19(27)28/h2-9H,10H2,1H3,(H,24,25)(H,27,28)/b16-9-,22-20?
SMILES:
CN1C(=O)C(=CC2=C(C=CC(=C2)Br)OCC(=O)O)SC1=NC3=CC=CC(=C3)C(=O)O
Molecular Formula:
C20H15BrN2O6S
Molecular Weight:
491.3 g/mol
3-({5-[5-Bromo-2-(carboxymethoxy)benzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid
CAS No.:
Cat. No.: VC0941363
Molecular Formula: C20H15BrN2O6S
Molecular Weight: 491.3 g/mol
* For research use only. Not for human or veterinary use.
![3-({5-[5-Bromo-2-(carboxymethoxy)benzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid -](/images/no_structure.jpg)
Specification
| Molecular Formula | C20H15BrN2O6S |
|---|---|
| Molecular Weight | 491.3 g/mol |
| IUPAC Name | 3-[[(5Z)-5-[[5-bromo-2-(carboxymethoxy)phenyl]methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoic acid |
| Standard InChI | InChI=1S/C20H15BrN2O6S/c1-23-18(26)16(9-12-7-13(21)5-6-15(12)29-10-17(24)25)30-20(23)22-14-4-2-3-11(8-14)19(27)28/h2-9H,10H2,1H3,(H,24,25)(H,27,28)/b16-9-,22-20? |
| Standard InChI Key | KJTKFIWVFVDCNC-FRAXMPBDSA-N |
| Isomeric SMILES | CN1C(=O)/C(=C/C2=C(C=CC(=C2)Br)OCC(=O)O)/SC1=NC3=CC=CC(=C3)C(=O)O |
| SMILES | CN1C(=O)C(=CC2=C(C=CC(=C2)Br)OCC(=O)O)SC1=NC3=CC=CC(=C3)C(=O)O |
| Canonical SMILES | CN1C(=O)C(=CC2=C(C=CC(=C2)Br)OCC(=O)O)SC1=NC3=CC=CC(=C3)C(=O)O |
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